![molecular formula C12H14ClN3 B2362992 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine CAS No. 514801-03-7](/img/structure/B2362992.png)
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
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Overview
Description
Compounds with a structure similar to “1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine” often belong to a class of organic compounds known as benzyl chlorides . These are organochlorine compounds that contain a benzene ring attached to a chloromethyl group .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of a benzyl chloride with an amine or other nucleophile . For example, 2-chlorobenzyl chloride can react with 1,2,4-triazole to form a key intermediate in the synthesis of prothioconazole, a promising agricultural fungicide .Molecular Structure Analysis
The molecular structure of similar compounds can be determined using techniques such as X-ray diffraction . The crystal structure of a similar compound, 1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]acetic acid, was found to crystallize in the triclinic space group P-1 .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve nucleophilic substitution reactions . For example, 2-chlorobenzyl chloride can react with 1,2,4-triazole to form a key intermediate in the synthesis of prothioconazole .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be determined using a variety of techniques. For example, the density, refractive index, and boiling point of 2-chlorobenzyl chloride have been reported .Scientific Research Applications
Synthesis of Complex Chemical Structures :
- Synthesis of water-soluble pyrazolate rhodium(I) complexes, which are important in organometallic chemistry (Esquius et al., 2000).
- Development of Cu2+ complexes of [1 + 1] 1H-pyrazole azamacrocycles, showing how the chain length and metal-to-ligand ratio affect self-organization processes (Lopera et al., 2020).
Molecular Structure and Reactivity Studies :
- Investigation of π-stacked hydrogen-bonded dimers in (E)-3-tert-butyl-4-(4-chlorobenzyl)-N-(4-chlorobenzylidene)-1-phenyl-1H-pyrazol-5-amine (Quiroga et al., 2013).
- Studies on nickel(II) catalyzed oligomerization and polymerization of ethylene using pyrazolylamine ligands (Obuah et al., 2014).
Chemical Transformations and Functionalizations :
- Amidination of amines using recyclable polymer-bound 1H-Pyrazole-1-carboxamidine (Solodenko et al., 2006).
- Synthesis of 3,5-dimethyl-1H-pyrazole derivatives for biological activity studies (Al-Smaisim, 2012).
Development of New Reagents and Catalysts :
- Facile synthesis of bis(pyrazol-1-yl)alkane ligands in a superbasic medium (Potapov et al., 2007).
- Novel reagents for amidination of primary and secondary amines (Dräger et al., 2002).
Investigation of Reaction Mechanisms and Pathways :
- Addition and cycloaddition reactions with Pyrazole Blue, exploring its reactivity (Aly et al., 1997).
- l-Proline-catalyzed domino reactions for synthesizing functionalized pyrazolo[3,4-b]pyridines (Gunasekaran et al., 2014).
Metal Coordination Chemistry :
- Studies on metal(II) complexes based on pyrazolyl ligands, which are significant in coordination chemistry (Massoud et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3/c1-8-12(14)9(2)16(15-8)7-10-5-3-4-6-11(10)13/h3-6H,7,14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNUSNANEFYOHHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2=CC=CC=C2Cl)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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